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Compound of Interest

Compound Name: Diiodosilane

Cat. No.: B1630498

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Diiodosilane (SiH:zI2), a colorless liquid, is a powerful and versatile reagent in modern
chemistry, distinguished by the high Lewis acidity of its silicon center and the nucleophilicity of
its iodide ligands.[1] Its primary utility stems from its oxophilic nature, making it exceptionally
effective for the cleavage of carbon-oxygen bonds in ethers, esters, and acetals, and for the
activation of carbonyl groups.[1][2] While its application as a precursor for depositing silicon-
containing thin films in the semiconductor industry is a major driver of its industrial production,
its role in fine chemical synthesis is of significant interest to researchers in organic and
medicinal chemistry.[3] This guide provides an in-depth analysis of the fundamental reaction
mechanisms of diiodosilane, supported by quantitative data, detailed experimental protocols,
and mechanistic diagrams to serve as a comprehensive resource for chemical professionals.

Physicochemical and Spectroscopic Properties

Diiodosilane is a reactive and moisture-sensitive compound that requires careful handling.[1]
Its key physical and chemical properties are summarized below.
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Property Value Reference(s)
CAS Number 13760-02-6 [4]
Molecular Formula Hzl2Si [4]
Molecular Weight 283.91 g/mol [4]
Appearance Colorless liquid [1]
Density 2.834 g/mL at 25 °C [1]
Melting Point -1°C [1]
N _ 153.7 °C at 760 mmHg; 56-60
Boiling Point [1]
°C at 25 mmHg
Flash Point 38 °C (101 °F) [1]
- Highly soluble in hydrocarbons
Solubility , [1]
and chlorinated solvents.
Reacts rapidly with water,
Reactivity alcohols, and other protic [1]
solvents.
29Si NMR spectral data is
Spectroscopy [4]

available.

Synthesis of Diiodosilane

The most common laboratory-scale synthesis of diiodosilane involves the reaction of

phenylsilane with elemental iodine.[2] This reaction proceeds in two main stages and is

catalyzed by trace amounts of oxygen-containing organic compounds, such as ethyl acetate.[2]

Mechanism:

» Hydride-lodide Exchange: Phenylsilane reacts with iodine in a step catalyzed by Lewis

bases (e.g., ethyl acetate) to form phenyliodosilane and hydrogen iodide (HI).[2]

o Protonolysis: The generated HI then reacts with phenyliodosilane to produce diiodosilane

and benzene via the cleavage of the phenyl-silicon bond.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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